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Introduction

JP-153 is a novel small molecule inhibitor that has demonstrated significant potential in the
context of neovascular eye diseases.[1][2] Its mechanism of action is centered on the
disruption of a key signaling nexus involved in angiogenesis, the Src-FAK-Paxillin complex.
This technical guide provides an in-depth overview of the known downstream targets of JP-
153, supported by quantitative data and detailed experimental protocols derived from the
primary literature. The information presented herein is intended to equip researchers with the
necessary knowledge to understand and potentially expand upon the current understanding of
JP-153's biological activity.

Core Mechanism of Action: Inhibition of the Src-
FAK-Paxillin Signaling Complex

JP-153 functions as a selective inhibitor of the Src-Focal Adhesion Kinase (FAK)-Paxillin
signaling pathway.[1][2] It specifically disrupts the interaction between FAK and paxillin. This
interruption prevents the Src-dependent phosphorylation of paxillin at the tyrosine 118 (Y118)
residue, a critical event in the propagation of downstream signaling.[1][2] Consequently, the
activation of the serine/threonine kinase Akt (also known as Protein Kinase B) at serine 473
(S473) is inhibited.[1][2] This cascade of events ultimately leads to a reduction in vascular
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endothelial growth factor (VEGF)-induced migration and proliferation of retinal endothelial cells.

[1][2]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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